(3-Fluoro-1-bicyclo[1.1.1]pentanyl)methanamine hydrochloride

Specification

• CAS No.: 2108917-20-8
• Molecular Formula: C6H11ClFN
• Molecular Weight: 151.61 g/mol
• IUPAC Name: (3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine;hydrochloride
• Standard InChI: InChI=1S/C6H10FN.ClH/c7-6-1-5(2-6,3-6)4-8;/h1-4,8H2;1H
• Standard InChI Key: OOVRXVDWLBDWGI-UHFFFAOYSA-N
• SMILES: C1C2(CC1(C2)F)CN.Cl
• Canonical SMILES: C1C2(CC1(C2)F)CN.Cl

Introduction

(3-Fluoro-1-bicyclo[1.1.1]pentanyl)methanamine hydrochloride is a chemical compound with the CAS number 2108917-20-8. It is primarily used in research settings and is not intended for therapeutic use. This compound belongs to the class of bicyclo[1.1.1]pentanes, which have gained attention in medicinal chemistry for their unique properties as bioisosteres, offering advantages in drug design such as improved solubility and metabolic stability.

Safety and Hazards

• Hazard Statements: H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), H335 (may cause respiratory irritation).

• Precautionary Statements: P261, P280, P301+P312, P302+P352, P305+P351+P338.

Research and Applications

Bicyclo[1.1.1]pentanes, including derivatives like (3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine hydrochloride, are valued for their potential in drug design. They serve as bioisosteres for 1,4-disubstituted phenyl rings, offering improved passive permeability, water solubility, and metabolic stability. This makes them attractive for developing compounds with enhanced pharmacokinetic properties.

Property	Description
Bioisostere	Replacement for 1,4-disubstituted phenyl rings
Solubility	Improved aqueous solubility compared to traditional phenyl rings
Permeability	Enhanced passive permeability, beneficial for drug absorption
Metabolic Stability	Increased stability under metabolic conditions

Synthesis and Functionalization